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Compound of Interest

Compound Name:
1,1-Diethoxy-N,N-

dimethylmethanamine

Cat. No.: B195914 Get Quote

An In-depth Technical Guide to the Basic Properties of 1,1-Diethoxy-N,N-
dimethylmethanamine

Introduction
1,1-Diethoxy-N,N-dimethylmethanamine, commonly known as Bredereck's reagent, is a

versatile and highly reactive organic compound. It serves as a valuable tool for researchers

and scientists, particularly in the field of organic synthesis. This guide provides a

comprehensive overview of its fundamental basic properties, chemical reactivity, and practical

applications, with a focus on its role as a formylating agent and its utility in the synthesis of

various organic molecules.

Physicochemical and Basic Properties
The following table summarizes the key quantitative data for 1,1-Diethoxy-N,N-
dimethylmethanamine.
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Property Value

Molecular Formula C7H17NO2

Molecular Weight 147.22 g/mol

Boiling Point 130-132 °C (lit.)

Density 0.879 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.411 (lit.)

pKa (of the conjugate acid)
Not readily available, but it is a non-nucleophilic

base.

Solubility
Reacts with water. Soluble in most organic

solvents.

Chemical Reactivity and Basic Character
1,1-Diethoxy-N,N-dimethylmethanamine is a powerful reagent for the formylation of acidic C-

H, N-H, and O-H bonds. Its reactivity stems from the electron-donating character of the

dimethylamino group, which makes the central carbon atom highly susceptible to nucleophilic

attack. While not typically used as a simple base to deprotonate a substrate, its basicity is

integral to its mechanism of action in formylation reactions.

The general mechanism involves the attack of a nucleophile (from the acidic substrate) on the

electrophilic carbon of the reagent, followed by the elimination of ethanol and dimethylamine to

form the formylated product.
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Reaction of Bredereck's Reagent with an Acidic Proton
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Caption: General reaction pathway of Bredereck's reagent.

Experimental Protocols
General Procedure for the Formylation of a Ketone
This protocol provides a representative example of the use of 1,1-Diethoxy-N,N-
dimethylmethanamine for the formylation of a ketone at the α-position.

Materials:

Ketone (1.0 equiv)

1,1-Diethoxy-N,N-dimethylmethanamine (1.2 equiv)

Anhydrous solvent (e.g., Toluene, THF)
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Inert atmosphere (e.g., Nitrogen, Argon)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

To a solution of the ketone in the chosen anhydrous solvent under an inert atmosphere, add

1,1-Diethoxy-N,N-dimethylmethanamine.

The reaction mixture is then heated to reflux and stirred for the required time (typically

monitored by TLC or GC).

After completion of the reaction, the solvent is removed under reduced pressure.

The crude product is then purified by column chromatography on silica gel to afford the

desired formylated ketone.
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Caption: Experimental workflow for ketone formylation.
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Applications in Synthesis
Beyond simple formylation, 1,1-Diethoxy-N,N-dimethylmethanamine is a key reagent in the

synthesis of various heterocyclic compounds.

Synthesis of Pyrimidines
Bredereck's reagent reacts with amidines to form substituted pyrimidines, which are important

scaffolds in medicinal chemistry. The reaction proceeds through an initial formylation of the

amidine followed by cyclization.
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Caption: Pyrimidine synthesis pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b195914?utm_src=pdf-body
https://www.benchchem.com/product/b195914?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
1,1-Diethoxy-N,N-dimethylmethanamine is a moisture-sensitive and flammable liquid. It

should be handled in a well-ventilated fume hood, and appropriate personal protective

equipment (gloves, safety glasses) should be worn. Store the reagent under an inert

atmosphere in a tightly sealed container in a cool, dry place.

Conclusion
1,1-Diethoxy-N,N-dimethylmethanamine is a powerful and versatile reagent with significant

applications in organic synthesis. Its basic character is fundamental to its reactivity, enabling

the formylation of a wide range of substrates and facilitating the construction of complex

molecular architectures, including important heterocyclic systems. A thorough understanding of

its properties and reaction mechanisms is crucial for its effective and safe utilization in a

research setting.

To cite this document: BenchChem. [1,1-Diethoxy-N,N-dimethylmethanamine basic
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195914#1-1-diethoxy-n-n-dimethylmethanamine-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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